Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C10H19NO B1347279 1,2,2,6,6-Pentamethylpiperidin-4-one CAS No. 5554-54-1

1,2,2,6,6-Pentamethylpiperidin-4-one

Cat. No. B1347279
CAS RN: 5554-54-1
M. Wt: 169.26 g/mol
InChI Key: GHJUORCGZFHNKG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08791134B2

Procedure details

1,2,2,6,6-Pentamethyl-piperidin-4-one oxime was prepared from 1,2,2,6,6-pentamethyl-piperidin-4-one and hydroxylamine hydrochloride using conditions of General Method 1. 1H NMR (250 MHz, CHLOROFORM-d) δ 2.52 (2H, s), 2.28 (3H, s), 2.21 (2H, s), 1.12 (6H, s), 1.11 (6H, s).
Name
1,2,2,6,6-pentamethyl-piperidin-4-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
hydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1,2,2,6,6-Pentamethyl-piperidin-4-one oxime

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[C:7]([CH3:9])([CH3:8])[CH2:6][C:5](=O)[CH2:4][C:3]1([CH3:12])[CH3:11].Cl.[NH2:14][OH:15]>>[CH3:1][N:2]1[C:7]([CH3:9])([CH3:8])[CH2:6][C:5](=[N:14][OH:15])[CH2:4][C:3]1([CH3:12])[CH3:11] |f:1.2|

Inputs

Step One
Name
1,2,2,6,6-pentamethyl-piperidin-4-one
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN1C(CC(CC1(C)C)=O)(C)C
Name
hydroxylamine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.NO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1,2,2,6,6-Pentamethyl-piperidin-4-one oxime
Type
product
Smiles
CN1C(CC(CC1(C)C)=NO)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.